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Compound of Interest

1-(Heptan-2-yl)-3-nitro-1H-
Compound Name:

pyrazole
CAS No.: 1240573-08-3
Cat. No.: B6344419

Get Quote

Executive Summary

The search for high-energy density materials (HEDMs) that balance performance with safety
has led to the rise of nitrogen-rich heterocycles. Among these, alkyl-functionalized
nitropyrazoles have emerged as critical candidates for replacing traditional melt-cast explosives
like TNT and energetic plasticizers.

This guide analyzes the physicochemical and energetic landscape of this class, with a specific
focus on 1-methyl-3,4,5-trinitropyrazole (MTNP) and 1-methyl-3,5-dinitropyrazole (MDNP).
Unlike traditional carbocyclic nitro compounds (e.g., TNT), the pyrazole core contributes a high
positive heat of formation (

) due to its inherent N—N bond energy. Alkyl functionalization serves as a precise "tuning knob,"
disrupting intermolecular hydrogen bonding to lower melting points while maintaining—or even
enhancing—thermal stability compared to non-alkylated analogs.

Molecular Architecture & Design Logic
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The Pyrazole Advantage

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms. In
energetic materials design, it offers distinct advantages over benzene (TNT) or triazine (RDX)
scaffolds:

e High Enthalpy: The N—N bond contributes significantly to the positive heat of formation.[1]
o Density: The planar structure allows for efficient crystal packing (

for highly nitrated derivatives).

o Oxygen Balance: The high nitrogen content reduces the amount of oxygen required for
complete combustion.

The Role of Alkylation

Unsubstituted nitropyrazoles (e.g., 3,4,5-trinitropyrazole, TNP) possess an acidic N—H proton.
This proton facilitates strong intermolecular hydrogen bonding, resulting in high melting points
that render the materials unsuitable for melt-cast operations.

Functionalization Strategy: Replacing the N—H proton with an alkyl group (Methyl, Ethyl, etc.)
achieves three critical engineering goals:

e Melting Point Depression: Disruption of H-bonding networks lowers

to the desirable range (80—-100 °C for melt-cast).

o Desensitization: Removal of the acidic proton reduces chemical reactivity with metal casings
(compatibility) and generally lowers impact sensitivity.

 Solubility/Plasticization: Longer alkyl chains (ethyl, propyl) or functionalized alkyls
(nitratoethyl) turn the compounds into liquids, useful as energetic plasticizers.

Synthesis Protocol: 1-Methyl-3,4,5-Trinitropyrazole
(MTNP)[2][3][4][5]
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Objective: Synthesis of MTNP, a leading melt-cast candidate. Safety Warning:Nitration
reactions are highly exothermic. All procedures must be conducted behind a blast shield with
temperature monitoring.

Reaction Pathway Visualization

The synthesis typically proceeds via the iodination of N-methylpyrazole followed by aggressive
nitration, where the iodine atom acts as a leaving group to facilitate the introduction of the third

nitro group.
HNO3 (100%), P205
12, HIO3 Nitration/lodine Displacement
N-Methylpyrazole Acetic Acid, Reflux > 4-lodo-1-methylpyrazole 80-90°C 1-Methyl-3,4,5-
(Starting Material) (Intermediate) trinitropyrazole (MTNP)

Click to download full resolution via product page

Figure 1: Synthetic pathway for MTNP involving iodination activation followed by nitration.

Step-by-Step Protocol

Phase 1: lodination (Activation)

Reagents: Dissolve N-methylpyrazole (0.1 mol) in acetic acid (50 mL). Add lodine (

, 0.06 mol) and lodic acid (
, 0.02 mol).

o Reaction: Heat the mixture to reflux (approx. 80—-90 °C) for 4 hours. The iodine acts as an
electrophile, substituting at the C-4 position.

o Workup: Cool to room temperature. Pour into ice water. Extract with dichloromethane (DCM).
Wash the organic layer with saturated

(to remove unreacted iodine) and brine. Dry over
and evaporate solvent.

* Yield: 4-lodo-1-methylpyrazole (Solid/Qil).
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Phase 2: Nitration (Displacement & Substitution)
» Nitrating Agent: Prepare a mixture of fuming nitric acid (100%, 30 mL) and oleum or

(to maintain anhydrous conditions). Cool to 0 °C.

o Addition: Slowly add 4-iodo-1-methylpyrazole to the acid mixture. Maintain temperature

°C during addition.

o Heating: Slowly raise the temperature to 80—-90 °C. Maintain for 6—8 hours.

o Mechanistic Insight: The conditions effectuate nitration at C-3 and C-5, while
simultaneously displacing the lodine at C-4 with a Nitro group (nitro-deiodination).

e Quenching: Pour the reaction mixture onto crushed ice (500 g). The product, MTNP, will
precipitate as a white/pale yellow solid.

« Purification: Filter the solid. Wash with water until neutral pH. Recrystallize from ethanol or
isopropanol.

o Validation:

should be 91-92 °C.

Physicochemical & Energetic Characterization[1][4]
[6][7][8][9][10][11][12][13]

The following data compares MTNP and its alkylated analogs against standard military
explosives.

Comparative Performance Table
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MTNP (Melt- 3,4-DNP TNT RDX (High
Property
Cast) (Precursor) (Standard) Performance)
Formula
Density (
1.82 1.87 1.65 1.82
, g/lcm3)
Melting Point (
91.5 88 80 204
1 oC)
Decomp. Temp (
248 285 295 210
, °C)
Detonation
Velocity ( 8,650 8,100 6,900 8,750
, m/s)
Detonation
Pressure ( 33.7 29.4 19.0 34.7
, GPa)
Impact
Sensitivity ( 15 J (Moderate) 9 J (Sensitive) 153 7.5
,J)
Heat of
Formation ( +16.5 +36.0 -63.0 +70.0
, kJ/mol)

Data aggregated from references [1], [2], [4].

Analysis of Properties

e Density & Performance: MTNP matches the density of RDX (1.82 g/cm3) and significantly

outperforms TNT. The alkylation (methyl group) slightly lowers the density compared to the
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parent TNP (1.87 g/cm3) but this is a necessary trade-off for melt-castability.

o Sensitivity: The N-methylation removes the acidic proton, stabilizing the crystal lattice against
mechanical stimuli. MTNP is significantly less sensitive than RDX and comparable to TNT,
making it safer to handle.

o Thermal Stability: With a decomposition temperature of ~248 °C, MTNP is thermally robust,
exceeding the requirements for military munitions (usually > 180 °C).

Thermal Stability & Decomposition Mechanisms|[2]

[4][5][8][9][12][14]

Understanding the failure mode of these materials is crucial for safety. The thermal
decomposition of alkyl-nitropyrazoles generally follows a radical mechanism initiated by the
weakest bond.

Decomposition Pathway

In highly nitrated pyrazoles, the C—-NO2 bond is typically the trigger linkage. However, the
presence of the N-alkyl group influences the initial step, often preventing the proton transfer
reactions seen in N—H pyrazoles.
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Figure 2: Thermal decomposition cascade of MTNP initiated by nitro group homolysis.

Advanced Functionalization (Nitrato/Azido Alkyls)

Research has expanded beyond simple methyl groups to nitratoethyl and azidoethyl chains.
 Nitratoethyl (

): Increases density and oxygen balance but lowers thermal stability (
°C) due to the weaker O—NO2 bond.

o Azidoethyl (
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): Adds energy (

) and maintains surprisingly high thermal stability compared to nitrate esters, often used to
tune hypergolic properties.

Conclusion & Future Outlook

Alkyl-functionalized nitropyrazoles, particularly MTNP, represent a mature technology ready to
challenge TNT's dominance in melt-cast formulations. By replacing the N—H proton with a
methyl group, chemists have successfully engineered a molecule that retains the high energy
of the pyrazole scaffold while achieving the processing safety and physical properties required
for modern munitions.

Key Takeaways for Development:
o Select MTNP for high-performance melt-cast applications (replacing Comp B).

o Select MDNP variants for energetic plasticizers in LOVA (Low Vulnerability Ammunition)
propellants.

o Control Synthesis: Strict temperature control during the iodination-nitration sequence is the
critical quality attribute (CQA) for purity and yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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